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Compound of Interest

Compound Name: Ethanethiol, 2-(trimethoxysilyl)-

Cat. No.: B1618341

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(trimethoxysilyl)ethanethiol is a bifunctional organosilane compound featuring a
trimethoxysilyl group at one end and a thiol group at the other. This unique structure allows it to
act as a versatile molecular bridge, coupling inorganic substrates, such as silica and metal
oxides, to organic molecules and noble metals. Its ability to form self-assembled monolayers
(SAMs) makes it an invaluable tool in surface functionalization, with wide-ranging applications
in nanotechnology, materials science, and drug delivery systems. This guide provides a
comprehensive overview of its chemical properties, synthesis, and applications, with a focus on
experimental protocols and mechanistic insights.

Chemical and Physical Properties

2-(trimethoxysilyl)ethanethiol is a colorless liquid with a characteristic thiol odor. Its key
properties are summarized in the tables below.
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Identifier Value Reference

IUPAC Name 2-trimethoxysilylethanethiol [1]

2-Mercaptoethyl trimethoxy
Synonyms silane, [1]

Mercaptoethyltrimethoxysilane

Molecular Formula C5H1403sSi [1]

Molecular Weight 182.32 g/mol [1]

CAS Number 7538-45-6 [1]

Physical Property Value

Density 1.013 g/cm3

Boiling Point 195.2 °C at 760 mmHg

Flash Point 71.8°C

Vapor Pressure 0.596 mmHg at 25°C
Synthesis

A common synthetic route to 2-(trimethoxysilyl)ethanethiol involves the nucleophilic substitution
of a haloalkyl-functionalized silane with a thiolating agent.

Experimental Protocol: Synthesis from 2-
chloroethyltrimethoxysilane

This protocol describes a representative synthesis of 2-(trimethoxysilyl)ethanethiol.
Materials:
e 2-chloroethyltrimethoxysilane

e Thiourea
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Anhydrous Ethanol

Sodium Hydroxide

Hydrochloric Acid

Diethyl Ether

Procedure:

Thiouronium Salt Formation: A mixture of 2-chloroethyltrimethoxysilane and thiourea in
anhydrous ethanol is refluxed for several hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

Hydrolysis: After cooling to room temperature, a solution of sodium hydroxide is added to the
reaction mixture, which is then heated to hydrolyze the thiouronium salt to the corresponding
thiol.

Acidification and Extraction: The reaction mixture is cooled and then acidified with
hydrochloric acid. The product, 2-(trimethoxysilyl)ethanethiol, is extracted with diethyl ether.

Purification: The combined organic layers are washed with brine, dried over anhydrous
magnesium sulfate, and the solvent is removed under reduced pressure. The crude product
is then purified by vacuum distillation.

Spectroscopic Analysis

Spectroscopic techniques are crucial for the characterization and purity assessment of 2-

(trimethoxysilyl)ethanethiol.
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Spectroscopic Data Peak Assignments

5 3.58 (s, 9H, Si(OCHs3)3), 2.60 (g, 2H, -CH2-S),

1H NMR (CDCls) _
1.35 (t, 1H, -SH), 0.95 (t, 2H, Si-CH2-)

13C NMR (CDCls) 5 50.5 (Si(OCHs)3), 27.8 (-CH2-S), 10.2 (Si-CH2)

~2940 (C-H stretch), ~2840 (C-H stretch of
FTIR (cm™1) OCHs), ~2570 (S-H stretch), ~1090 (Si-O-C
stretch), ~820 (Si-C stretch)

Applications in Surface Functionalization

The bifunctional nature of 2-(trimethoxysilyl)ethanethiol makes it an ideal coupling agent for
modifying surfaces. The trimethoxysilyl group readily hydrolyzes in the presence of water to
form reactive silanol groups, which then condense with hydroxyl groups on inorganic surfaces
to form stable siloxane bonds. The terminal thiol group is then available for further
functionalization, particularly for binding to noble metals like gold.

Mechanism of Silanization

Caption: General workflow for surface functionalization.

Experimental Protocol: Functionalization of Gold
Nanoparticles

This protocol outlines a typical procedure for the functionalization of gold nanoparticles
(AuNPs) with 2-(trimethoxysilyl)ethanethiol for subsequent immobilization on a silica support.[2]

[3]

Materials:

¢ Gold nanoparticles (AuNPSs) in aqueous solution
o 2-(trimethoxysilyl)ethanethiol

o Ethanol
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 Silica-coated substrate (e.g., glass slide, silicon wafer)
Procedure:

e Ligand Exchange: To the aqueous solution of AUNPs, add a solution of 2-
(trimethoxysilyl)ethanethiol in ethanol. The mixture is stirred gently for several hours to allow
for the displacement of the original capping agents on the AuNP surface by the thiol group of
the silane.

 Purification: The functionalized AuNPs are purified by centrifugation to remove excess silane
and displaced ligands. The pellet is washed multiple times with ethanol and finally
redispersed in ethanol.

» Surface Immobilization: The silica-coated substrate is immersed in the solution of
functionalized AuNPs. The mixture is heated gently to promote the hydrolysis and
condensation of the trimethoxysilyl groups onto the silica surface.

e Final Washing: The substrate is removed from the solution and washed thoroughly with
ethanol to remove any non-covalently bound nanoparticles. The substrate is then dried under
a stream of nitrogen.

Safety and Handling

2-(trimethoxysilyl)ethanethiol is a hazardous chemical and should be handled with appropriate
safety precautions.
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Hazard Description Precautionary Measures
Keep away from heat, sparks,
Flammability Flammable liquid and vapor. and open flames. Use in a
well-ventilated area.
Wear protective gloves,
o Toxic if swallowed, in contact clothing, eye protection, and
Toxicity

with skin, or if inhaled.

face protection. Work in a

chemical fume hood.

Health Effects

Causes skin and eye irritation.

May cause respiratory

irritation.

Avoid breathing vapors. In
case of contact, flush with

plenty of water.

Storage

Store in a cool, dry, well-
ventilated place in a tightly

sealed container.

Keep away from incompatible
materials such as oxidizing

agents and moisture.

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Logical Workflow for Application in Drug Delivery

The principles of surface functionalization with 2-(trimethoxysilyl)ethanethiol can be applied to

the development of drug delivery systems. For example, mesoporous silica hanoparticles

(MSNs) can be functionalized to carry and deliver therapeutic agents.
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Caption: Application workflow in drug delivery.

Conclusion

2-(trimethoxysilyl)ethanethiol is a powerful and versatile molecule for the surface modification
of a wide range of materials. Its ability to form robust covalent linkages between inorganic
substrates and organic or metallic moieties has made it a cornerstone in the development of
advanced materials and nanotechnologies. A thorough understanding of its properties, reaction
mechanisms, and handling procedures is essential for its effective and safe use in research
and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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